Cas no 2097970-67-5 (ethyl 2-oxo-2-(N-phenylpiperidine-1-carboxamido)acetate)

• Product name: ethyl 2-oxo-2-(N-phenylpiperidine-1-carboxamido)acetate
• CAS No: 2097970-67-5
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 5723602
• PubChem ID: 91812514

ethyl 2-oxo-2-(N-phenylpiperidine-1-carboxamido)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-oxo-2-[N-(piperidine-1-carbonyl)anilino]acetate
• starbld0046351
• AKOS026725960
• ethyl 2-oxo-2-(N-phenylpiperidine-1-carboxamido)acetate
• F2199-0353
• 2097970-67-5
• Acetic acid, 2-oxo-2-[phenyl(1-piperidinylcarbonyl)amino]-, ethyl ester

• Inchi： 1S/C16H20N2O4/c1-2-22-15(20)14(19)18(13-9-5-3-6-10-13)16(21)17-11-7-4-8-12-17/h3,5-6,9-10H,2,4,7-8,11-12H2,1H3
• InChI Key： FYLCMTNGLPDQLF-UHFFFAOYSA-N
• SMILES： O=C(N(C(C(=O)OCC)=O)C1C=CC=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 304.14230712g/mol
• Monoisotopic Mass: 304.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9Ų
• XLogP3: 2.6

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 419.1±28.0 °C(Predicted)
• pka: -0.37±0.20(Predicted)

Additional information on ethyl 2-oxo-2-(N-phenylpiperidine-1-carboxamido)acetate

Introduction to Ethyl 2-Oxo-2-(N-phenylpiperidine-1-carboxamido)acetate (CAS No. 2097970-67-5)

Ethyl 2-Oxo-2-(N-phenylpiperidine-1-carboxamido)acetate, with the CAS number 2097970-67-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of considerable interest in drug discovery and development. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical properties and reactivity.

The molecular formula of Ethyl 2-Oxo-2-(N-phenylpiperidine-1-carboxamido)acetate can be represented as C₁₄H₁₇N₂O_{4. This formula highlights the presence of a piperidine ring, which is a six-membered heterocyclic compound containing one nitrogen atom. The piperidine ring is a common structural motif in many pharmacologically active agents due to its ability to interact with biological targets in a favorable manner. Additionally, the presence of an amide group and an ester group in the molecule further enhances its potential for biological activity.}

In recent years, there has been growing interest in the development of novel compounds that incorporate piperidine derivatives. These derivatives have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The specific arrangement of functional groups in Ethyl 2-Oxo-2-(N-phenylpiperidine-1-carboxamido)acetate makes it a particularly interesting candidate for further investigation.

One of the most compelling aspects of Ethyl 2-Oxo-2-(N-phenylpiperidine-1-carboxamido)acetate is its potential as a precursor for more complex pharmacophores. The combination of the piperidine ring and the amide group provides a versatile scaffold that can be modified to explore different biological activities. For instance, researchers have been exploring the use of such compounds in the development of new antipsychotic agents. The phenyl group attached to the piperidine ring can be further functionalized to enhance binding affinity to specific receptors or enzymes.

The ester group in Ethyl 2-Oxo-2-(N-phenylpiperidine-1-carboxamido)acetate also plays a crucial role in its chemical behavior. Ester groups are known for their reactivity and can undergo various transformations under different conditions, making them valuable tools in synthetic chemistry. This reactivity allows for the introduction of additional functional groups or modifications, which can fine-tune the biological properties of the molecule.

Recent studies have begun to unravel the potential pharmacological effects of compounds like Ethyl 2-Oxo-2-(N-phenylpiperidine-1-carboxamido)acetate. Researchers have been particularly interested in its interactions with neurotransmitter systems, which could make it useful in treating conditions such as depression and anxiety. The phenylpiperidine moiety is known to interact with serotonin receptors, which are implicated in mood regulation. By modulating these interactions, it may be possible to develop new therapeutic strategies.

The synthesis of Ethyl 2-Oxo-2-(N-phenylpiperidine-1-carboxamido)acetate involves several key steps that highlight the importance of careful chemical manipulation. The process typically begins with the formation of the piperidine ring, followed by the introduction of the amide and ester groups. Each step requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is crucial for large-scale applications.

In conclusion, Ethyl 2-Oxo-2-(N-phenylpiperidine-1-carboxamido)acetate (CAS No. 2097970-67-5) represents an exciting area of research in pharmaceutical chemistry. Its unique structure and potential biological activity make it a valuable compound for further investigation. As our understanding of drug design and development continues to evolve, compounds like this one will play an increasingly important role in shaping new therapeutic approaches.